5-Ethyl-8-methyl-N-(4-methylphenyl)-10-oxo-3,4-dihydro-1H-benzo[b][1,6]naphthyridine-2-carboxamide

• IUPAC Name: 5-ethyl-8-methyl-N-(4-methylphenyl)-10-oxo-3,4-dihydro-1H-benzo[b][1,6]naphthyridine-2-carboxamide
• InChI: InChI=1S/C23H25N3O2/c1-4-26-20-10-7-16(3)13-18(20)22(27)19-14-25(12-11-21(19)26)23(28)24-17-8-5-15(2)6-9-17/h5-10,13H,4,11-12,14H2,1-3H3,(H,24,28)
• InChI Key: QSQGEOLGJFCIQW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(CN(CC2)C(=O)NC3=CC=C(C=C3)C)C(=O)C4=C1C=CC(=C4)C
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.5 g/mol

Description

Naphthyridines are a class of nitrogen-containing heterocyclic compounds. They are considered to be the naphthalene analog of pyridine, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms. They have significant importance in the field of medicinal chemistry due to their wide range of biological activities.

Synthesis Analysis

The synthesis of naphthyridines has been a subject of interest for many researchers. Recent achievements toward the synthesis of 1,8-naphthyridines include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H.

Molecular Structure Analysis

Naphthyridine is the fused-ring system resulting from the fusion of two pyridines through two adjacent carbon atoms. Six isomeric naphthyridines are possible based on the positions of the nitrogen atoms.

Chemical Reactions Analysis

Naphthyridines can undergo a variety of chemical reactions. They can react with electrophilic or nucleophilic reagents, undergo oxidations, reductions, cross-coupling reactions, modification of side chains, or form metal complexes.

Physical And Chemical Properties Analysis

The physical and chemical properties of naphthyridines can vary widely depending on their specific structure. For example, they can have a wide span of melting points.

Future Directions

Naphthyridines continue to be a topic of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on developing new synthetic methods, exploring their biological activities, and optimizing their properties for specific applications.